Cas no 306936-09-4 (2-(2,3-Dihydro-1-Benzofuran-5-Yl)-4-Methyl-1,3-Thiazole-5-Carbonyl Chloride)

• Product Name: 2-(2,3-Dihydro-1-Benzofuran-5-Yl)-4-Methyl-1,3-Thiazole-5-Carbonyl Chloride
• CAS No: 306936-09-4
• MF: C₁₃H₁₀ClNO₂S
• MW: 279.742001056671
• CID: 300195
• PubChem ID: 2736120
• Update Time: 2025-06-15

2-(2,3-Dihydro-1-Benzofuran-5-Yl)-4-Methyl-1,3-Thiazole-5-Carbonyl Chloride Chemical and Physical Properties

Names and Identifiers

• 5-Thiazolecarbonylchloride, 2-(2,3-dihydro-5-benzofuranyl)-4-methyl-
• 2-(2,3-DIHYDRO-1-BENZOFURAN-5-YL)-4-METHYL-1,3-THIAZOLE-5-CARBONYL CHLORIDE
• 2-(2,3-DIHYDRO-1-BENZOFURAN-5-YL)-4-METHYLTHIAZOLE-5-CARBONYLCHLORIDE
• 2,6-DIFLUOROBENZALDOXIME
• H-Gly-Gly-OMe inverted exclamation mark currencyHCl
• 2-(2,3-dihydrobenzofuran-5-yl)-4-methyl-5-thiazolecarbonyl chloride
• DTXSID60371142
• 5-Thiazolecarbonyl chloride, 2-(2,3-dihydro-5-benzofuranyl)-4-methyl-
• 2-(2,3-dihydrobenzofuran-5-yl)-4-methyl-thiazole-5-carbonyl chloride
• MFCD01313843
• A820538
• 2-(2,3-Dihydrobenzofuran-5-yl)-4-methylthiazole-5-carbonyl chloride
• 306936-09-4
• FT-0608393
• 2-(2,3-Dihydro-1-Benzofuran-5-Yl)-4-Methyl-1,3-Thiazole-5-Carbonyl Chloride

• Inchi： 1S/C13H10ClNO2S/c1-7-11(12(14)16)18-13(15-7)9-2-3-10-8(6-9)4-5-17-10/h2-3,6H,4-5H2,1H3
• InChI Key： RVSZVNBHVILSTQ-UHFFFAOYSA-N
• SMILES： ClC(C1=C(C)N=C(C2C=CC3=C(C=2)CCO3)S1)=O

Computed Properties

• Exact Mass: 279.01200
• Monoisotopic Mass: 279.012
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• Density: 1.397
• Melting Point: 150 °C
• Boiling Point: 440.4°C at 760 mmHg
• Flash Point: 220.1°C
• Refractive Index: 1.633
• PSA: 67.43000
• LogP: 3.43240

2-(2,3-Dihydro-1-Benzofuran-5-Yl)-4-Methyl-1,3-Thiazole-5-Carbonyl Chloride Security Information

• Hazardous Material transportation number：UN 3261
• Hazard Category Code： 34
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans Coumarans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans

Additional information on 2-(2,3-Dihydro-1-Benzofuran-5-Yl)-4-Methyl-1,3-Thiazole-5-Carbonyl Chloride

Introduction to 2-(2,3-Dihydro-1-Benzofuran-5-Yl)-4-Methyl-1,3-Thiazole-5-Carbonyl Chloride (CAS No. 306936-09-4) and Its Applications in Modern Chemical Biology

2-(2,3-Dihydro-1-Benzofuran-5-Yl)-4-Methyl-1,3-Thiazole-5-Carbonyl Chloride, identified by the CAS number 306936-09-4, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This compound belongs to the benzofuran and thiazole families, which are well-documented for their broad spectrum of biological activities. The presence of a carbonyl chloride functional group at the 5-position of the thiazole ring enhances its reactivity, making it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular structure of 2-(2,3-Dihydro-1-Benzofuran-5-Yl)-4-Methyl-1,3-Thiazole-5-Carbonyl Chloride consists of a fused heterocyclic system, combining the aromaticity of benzofuran with the electron-deficient nature of the thiazole ring. This combination imparts distinct electronic and steric properties that are leveraged in drug design and development. The carbonyl chloride moiety is particularly noteworthy, as it serves as a versatile electrophile that can undergo nucleophilic substitution reactions with a wide range of nucleophiles, including amines, alcohols, and thiols. This reactivity makes it an indispensable building block for constructing more complex molecules.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their prevalence in natural products and pharmaceuticals. Specifically, derivatives of benzofuran and thiazole have been extensively studied for their potential antimicrobial, anti-inflammatory, and anticancer properties. The compound 2-(2,3-Dihydro-1-Benzofuran-5-Yl)-4-Methyl-1,3-Thiazole-5-Carbonyl Chloride exemplifies this trend, as it has been explored in several innovative synthetic pathways that highlight its utility in medicinal chemistry.

One of the most compelling aspects of this compound is its role in the synthesis of protease inhibitors. Proteases are enzymes that play critical roles in various biological processes, including signal transduction and protein degradation. Inhibiting these enzymes has therapeutic potential for treating conditions such as cancer and inflammation. The carbonyl chloride group in 2-(2,3-Dihydro-1-Benzofuran-5-Yl)-4-Methyl-1,3-Thiazole-5-Carbonyl Chloride allows for facile coupling with peptide mimetics or other protease-specific substrates, facilitating the development of novel inhibitors. Recent studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain proteases, making them promising candidates for further pharmacological investigation.

Another area where this compound has shown promise is in the development of kinase inhibitors. Kinases are another class of enzymes that are aberrantly expressed or activated in many diseases, particularly cancer. Inhibiting kinases has become a major focus in drug discovery efforts over the past decade. The structural features of 2-(2,3-Dihydro-1-Benzofuran-5-Yl)-4-Methyl-1,3-Thiazole-5-Carbonyl Chloride make it an ideal scaffold for designing kinase inhibitors. By modifying the benzofuran and thiazole rings or introducing additional functional groups, researchers can fine-tune the binding properties of these compounds to target specific kinases. Preliminary data suggest that certain derivatives exhibit high selectivity and potency against clinically relevant kinases.

The reactivity of the carbonyl chloride group also makes 2-(2,3-Dihydro-1-Benzofuran-5-Yl)-4-Methyl-1,3-Thiazole-5-Carbonyl Chloride a valuable tool for library synthesis and high-throughput screening applications. By employing combinatorial chemistry techniques or automated synthesis platforms, researchers can rapidly generate libraries of derivatives with diverse structural motifs. These libraries can then be screened against biological targets to identify lead compounds for further optimization. This approach has been successfully applied in several academic and industrial settings to discover novel bioactive molecules.

In conclusion, 2-(2,3-Dihydro-1-Benzofuran-5-Yl)-4-Methyl-1,3-Thiazole-5-Carbonyl Chloride (CAS No. 306936-09-4) is a multifaceted compound with significant potential in chemical biology and drug discovery. Its unique structural features and reactivity make it an excellent starting point for synthesizing bioactive molecules targeting various diseases. As research in heterocyclic chemistry continues to advance, this compound will undoubtedly play an important role in developing next-generation therapeutics.